Cas no 1695700-62-9 (2-Methyl-6-(oxetan-3-yloxy)aniline)

• Product Name: 2-Methyl-6-(oxetan-3-yloxy)aniline
• CAS No: 1695700-62-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5717068
• PubChem ID: 103718889
• Update Time: 2025-05-19

2-Methyl-6-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• CS-0283598
• 1695700-62-9
• EN300-1294913
• 2-METHYL-6-(OXETAN-3-YLOXY)ANILINE
• 2-Methyl-6-(oxetan-3-yloxy)aniline

• Inchi： 1S/C10H13NO2/c1-7-3-2-4-9(10(7)11)13-8-5-12-6-8/h2-4,8H,5-6,11H2,1H3
• InChI Key： VYMFQKGFNNTYKC-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-Methyl-6-(oxetan-3-yloxy)aniline

2-Methyl-6-(oxetan-3-yloxy)aniline: A Comprehensive Overview

The compound 2-Methyl-6-(oxetan-3-yloxy)aniline (CAS No. 1695700-62-9) is a fascinating molecule with a unique structure and versatile applications. This compound belongs to the class of aromatic amines, specifically anilines, which are widely used in organic synthesis, pharmaceuticals, and materials science. The molecule features a methyl group at the 2-position of the aniline ring and an oxetane-derived ether group at the 6-position, making it a valuable building block for further chemical transformations.

Recent studies have highlighted the importance of 2-Methyl-6-(oxetan-3-yloxy)aniline in the development of advanced materials. For instance, researchers have explored its role in the synthesis of polyurethanes and other polymeric materials, where its ether functionality provides enhanced mechanical properties and thermal stability. The compound's ability to undergo nucleophilic substitution reactions has also made it a key intermediate in the production of biodegradable polymers, aligning with the growing demand for sustainable materials.

In the pharmaceutical industry, 2-Methyl-6-(oxetan-3-yloxy)aniline has shown promise as a precursor for bioactive compounds. Its aniline moiety serves as a reactive site for various coupling reactions, enabling the creation of complex molecular architectures. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for drug discovery.

The synthesis of 2-Methyl-6-(oxetan-3-yloxy)aniline typically involves multi-step processes that combine aromatic substitution and etherification reactions. One notable approach involves the Friedel-Crafts alkylation of anisole derivatives followed by selective oxidation and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale applications.

From an environmental perspective, 2-Methyl-6-(oxetan-3-yloxy)aniline demonstrates favorable biodegradation characteristics under specific conditions. Studies conducted in controlled laboratory settings indicate that its oxetane group facilitates enzymatic cleavage, reducing its persistence in aquatic environments. This property is particularly relevant for industries seeking to minimize their ecological footprint.

Looking ahead, the potential applications of 2-Methyl-6-(oxetan-3-yloxy)aniline are expected to expand further with advancements in green chemistry and catalytic processes. Its role in bio-based polymer synthesis and drug delivery systems is likely to gain prominence as researchers continue to explore its unique chemical properties.

In conclusion, 2-Methyl-6-(oxetan-3-yloxy)aniline (CAS No. 1695700-62-9) is a versatile compound with significant potential across multiple industries. Its structural features, reactivity, and environmental compatibility make it a valuable asset in modern chemical research and development.